Cas no 17867-69-5 (2-{[(hexyloxy)carbonyl]oxy}benzoic acid)

2-{[(hexyloxy)carbonyl]oxy}benzoic acid structure
17867-69-5 structure
Product Name:2-{[(hexyloxy)carbonyl]oxy}benzoic acid
CAS No:17867-69-5
MF:C14H18O5
MW:266.289724826813
CID:1372494
PubChem ID:28816
Update Time:2025-04-20

2-{[(hexyloxy)carbonyl]oxy}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(hexyloxy)carbonyl]oxy}benzoic acid
    • 2-[[(Hexyloxy)carbonyl]oxy]benzoic acid
    • 2-hexoxycarbonyloxybenzoic acid
    • SKF-26070
    • o-Carboxyphenyl carbonic acid hexyl ester
    • n-Hexyl-O-carboxyphenylcarbonate
    • Benzoic acid, o-hexyloxycarbonyloxy-
    • BENZOIC ACID, 2-(((HEXYLOXY)CARBONYL)OXY)-
    • 2-((Hexyloxy)carbonyloxy)benzoic acid
    • 17867-69-5
    • Q27292215
    • CARBONIC ACID, HEXYL ESTER, ESTER with SALICYLIC ACID
    • W2L17X38BA
    • UNII-W2L17X38BA
    • SALICYLIC ACID, HEXYL CARBONATE
    • BRN 2944262
    • Salicylic acid, hexylcarbonate deriv.
    • Benzoic acid, 2-((hexyloxy)carbonyloxy)-
    • SKF 26070
    • DTXSID10170521
    • Inchi: 1S/C14H18O5/c1-2-3-4-7-10-18-14(17)19-12-9-6-5-8-11(12)13(15)16/h5-6,8-9H,2-4,7,10H2,1H3,(H,15,16)
    • InChI Key: XSIAKDCMDYUKNA-UHFFFAOYSA-N
    • SMILES: O(C(=O)OC1C=CC=CC=1C(=O)O)CCCCCC

Computed Properties

  • Exact Mass: 266.11544
  • Monoisotopic Mass: 266.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83
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